N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide

• Molecular Formula: C14H15N5O3
• Molecular Weight: 301.3 g/mol
• IUPAC Name: N-[N//'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide
• InChI: InChI=1S/C14H15N5O3/c1-7-4-5-11-10(6-7)12(13(22)17-11)18-19-14(15-8(2)20)16-9(3)21/h4-6H,1-3H3,(H,17,18,22)(H2,15,16,19,20,21)
• InChI Key: MRJZNSOGRQDLTQ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(C(=O)N=C2C=C1)NN/C(=N/C(=O)C)/NC(=O)C
• SMILES: CC1=CC2=C(C(=O)N=C2C=C1)NNC(=NC(=O)C)NC(=O)C

Description

N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide, also known as MAIA-1, is a novel small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide exerts its effects through the inhibition of the enzyme arginase, which is involved in the metabolism of arginine. By inhibiting arginase, N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide increases the availability of arginine, which plays a critical role in various cellular processes, including protein synthesis, immune function, and nitric oxide production. N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide also inhibits the activity of the enzyme indoleamine 2,3-dioxygenase (IDO), which is involved in the metabolism of tryptophan. By inhibiting IDO, N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide increases the availability of tryptophan, which is a precursor for the synthesis of serotonin and other neurotransmitters.
Biochemical and Physiological Effects:
N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, the inhibition of pro-inflammatory cytokine production, the protection against neuronal damage, and the improvement of cognitive function. N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide has also been shown to increase the production of nitric oxide, which plays a critical role in various physiological processes, including vasodilation, immune function, and neurotransmission.

Advantages and Limitations for Lab Experiments

N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide has several advantages for lab experiments, including its small molecular size, ease of synthesis, and potential therapeutic applications in various diseases. However, N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide also has some limitations, including its limited solubility in aqueous solutions, which may require the use of organic solvents for in vitro experiments.

Future Directions

There are several future directions for research on N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide, including the optimization of its synthesis method, the evaluation of its pharmacokinetic and pharmacodynamic properties, the investigation of its potential as a combination therapy with other drugs, and the exploration of its potential therapeutic applications in other diseases. Additionally, further studies are needed to elucidate the precise mechanisms of action of N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide and to identify potential biomarkers for its therapeutic efficacy.

Synthesis Methods

N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide can be synthesized using a multi-step process, starting with the reaction of 5-methylisatin with guanidine to form 5-methylisatin guanidine. This intermediate is then reacted with acetic anhydride to form N-acetyl-5-methylisatin guanidine, which is further reacted with N,N'-diacetyl-L-lysine dihydrate to form N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide.

Scientific Research Applications

N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. In inflammation research, N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide has been shown to inhibit the production of pro-inflammatory cytokines, indicating its potential as an anti-inflammatory agent. In neurodegenerative disorder research, N-[N'-acetyl-N-[(5-methyl-2-oxoindol-3-yl)amino]carbamimidoyl]acetamide has been shown to protect against neuronal damage and improve cognitive function, suggesting its potential as a neuroprotective agent.